N-[1-(tetrahydro-2-furanyl)ethyl]tetrahydro-2-furancarboxamide

• IUPAC Name: N-[1-(oxolan-2-yl)ethyl]oxolane-2-carboxamide
• InChI: InChI=1S/C11H19NO3/c1-8(9-4-2-6-14-9)12-11(13)10-5-3-7-15-10/h8-10H,2-7H2,1H3,(H,12,13)
• InChI Key: QHXVOYWJYHJHPH-UHFFFAOYSA-N
• Canonical SMILES: CC(C1CCCO1)NC(=O)C2CCCO2
• Molecular Formula: C11H19NO3
• Molecular Weight: 213.27 g/mol

Description

N-[1-(tetrahydro-2-furanyl)ethyl]tetrahydro-2-furancarboxamide, also known as THFA, is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties. THFA is a cyclic amide that is structurally similar to other furan-containing compounds, such as furfural and furan-2-carboxylic acid. In

Mechanism of Action

The mechanism of action of N-[1-(tetrahydro-2-furanyl)ethyl]tetrahydro-2-furancarboxamide is not fully understood, but it is believed to involve the modulation of various signaling pathways in cells. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. This compound has also been shown to activate the peroxisome proliferator-activated receptor gamma (PPAR-γ), a nuclear receptor involved in the regulation of lipid metabolism and inflammation.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in vitro and in vivo. In vitro studies have shown that this compound can inhibit the production of inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6), in immune cells. In vivo studies have shown that this compound can reduce inflammation and pain in animal models of arthritis and neuropathic pain.

Advantages and Limitations for Lab Experiments

N-[1-(tetrahydro-2-furanyl)ethyl]tetrahydro-2-furancarboxamide has several advantages for use in lab experiments. It is a stable compound that can be easily synthesized in high yields with high purity. This compound has also been shown to have low toxicity in animal studies. However, one limitation of this compound is that it has limited solubility in water, which may affect its bioavailability in vivo.

Future Directions

There are several future directions for the study of N-[1-(tetrahydro-2-furanyl)ethyl]tetrahydro-2-furancarboxamide. One direction is to further investigate its mechanism of action and signaling pathways involved in its therapeutic effects. Another direction is to explore its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Additionally, the development of this compound analogs with improved solubility and bioavailability may enhance its therapeutic potential.

Scientific Research Applications

N-[1-(tetrahydro-2-furanyl)ethyl]tetrahydro-2-furancarboxamide has been studied for its potential therapeutic properties in various scientific research fields. It has been shown to have anti-inflammatory, analgesic, and antitumor effects. This compound has also been studied for its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease.